3-(Bromomethyl)-4-nitrophenol

• IUPAC Name: 3-(bromomethyl)-4-nitrophenol
• InChI: InChI=1S/C7H6BrNO3/c8-4-5-3-6(10)1-2-7(5)9(11)12/h1-3,10H,4H2
• InChI Key: UCKWYOREXFZRAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)CBr)[N+](=O)[O-]
• Molecular Formula: C7H6BrNO3
• Molecular Weight: 232.03 g/mol

Description

3-(Bromomethyl)-4-nitrophenol is a chemical compound commonly known as BMNP. It is an organic compound that belongs to the class of nitrophenols. It is a yellow crystalline solid that is soluble in organic solvents. BMNP has gained significant attention in the scientific community due to its various applications in research.

Scientific Research Applications

Environmental Impact and Remediation

3-(Bromomethyl)-4-nitrophenol is a compound related to nitrophenols, which are used in various industries like explosives, pharmaceuticals, pesticides, pigments, and dyes. Research indicates that nitrophenols, by extension, compounds like this compound, can have significant environmental impacts. They are known to exert toxic effects on methanogenic systems crucial for environmental balance. Studies have shown that nitrophenols can inhibit methanogenic bacteria, impacting waste treatment processes (Haghighi Podeh, Bhattacharya, & Qu, 1995). Efforts in biodegradation of related compounds, like 3-methyl-4-nitrophenol, have been made, showing potential pathways for environmental remediation (Bhushan et al., 2000).

Analytical Applications

In the analytical field, this compound's relatives like 4-nitrophenol have been used as model substrates to investigate drug metabolism and other physiological processes. A study developed an ion-pair HPLC method for quantitation of 4-nitrophenol and its conjugates, demonstrating the compound's utility in bioanalytical methodologies (Almási, Fischer, & Perjési, 2006).

Industrial Applications

In industrial applications, research has focused on the use of nanomaterials for the catalytic reduction of nitrophenol compounds, which may include derivatives like this compound. Studies have explored the synthesis of nanocatalysts for the reduction of nitrophenols, a process important in environmental clean-up and industrial chemistry (Gupta et al., 2014).

Atmospheric Studies

Nitrophenols, including related compounds like this compound, have been studied for their presence and transformation in the atmosphere. These studies are crucial in understanding the environmental and health impacts of these compounds (Harrison et al., 2005).

Mechanism of Action

Target of Action

Bromomethyl compounds are known to react with thiol groups, utilizing a glutathione s-transferase–mediated reaction . In most cells, glutathione levels are high, and glutathione transferase is ubiquitous .

Mode of Action

Bromomethyl compounds, in general, are known to participate in free radical reactions . For instance, N-bromosuccinimide (NBS) loses the N-bromo atom, leaving behind a succinimidyl radical (S·). This radical then removes a hydrogen atom to form succinimide (SH), leading to a series of reactions .

Biochemical Pathways

Bromomethyl compounds are known to participate in suzuki–miyaura (sm) cross-coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction involves the transmetalation of formally nucleophilic organic groups from boron to palladium .

Result of Action

Bromomethyl compounds are known to participate in free radical reactions, which can lead to various cellular effects .